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Compound of Interest

Compound Name: Tempo-d18

Cat. No.: B12391665 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Tempo-d18, a stable radical compound used in research and development. Adherence to

these procedures is critical for ensuring laboratory safety and environmental compliance.

Essential Safety and Handling Precautions
Before beginning any disposal procedure, ensure all appropriate personal protective equipment

(PPE) is in use. Tempo-d18 is a hazardous chemical that requires careful handling.

Required Personal Protective Equipment (PPE):

Gloves: Wear nitrile rubber gloves.[1]

Eye Protection: Use chemical splash goggles conforming to EN166 or an equivalent

standard.[1]

Protective Clothing: A standard lab coat or coveralls is required.[1] For significant exposure

risks, a Category 3 Type 6 suit should be considered.[1]

Respiratory Protection: All handling of solid Tempo-d18 or its solutions should be conducted

in a certified chemical fume hood to avoid inhalation of dust or vapors.[2]

Handling Guidelines:

Avoid contact with skin, eyes, and clothing.[3]
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Do not breathe dust or vapors.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Tempo is incompatible with strong acids and strong oxidizing agents.[2][4]

Wash hands thoroughly after handling the material.[5]

Chemical and Physical Properties
A summary of key quantitative data for TEMPO (the non-deuterated analogue, which has

nearly identical physical properties to Tempo-d18 for disposal purposes) is provided below.

Property Value

Molecular Formula C₉H₁₈NO

Molecular Weight 156.25 g/mol [6]

Appearance Dark red or orange-red crystalline solid[6][7]

Melting Point 36 - 40 °C / 96.8 - 104 °F[2]

Boiling Point 193 °C[4][8]

Flash Point 67 °C / 152.6 °F (closed cup)[2][7]

Density ~1 g/cm³[4][8]

Vapor Pressure 0.4 hPa at 20 °C[7][8]

Water Solubility 9.7 - 11.6 g/L at 20 °C[7][8]

pH 8.3 (9 g/L aqueous solution at 20 °C)[7][8]

Step-by-Step Disposal Protocol
The disposal of Tempo-d18 must be managed through your institution's hazardous waste

program. Never dispose of this chemical down the drain or in regular trash.

Methodology:
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Waste Characterization:

Identify the waste stream. Is it unused solid Tempo-d18, a solution of Tempo-d18 in a

solvent, or a contaminated mixture from a reaction?

Note all components and their approximate concentrations. This information is required for

the hazardous waste label.

Waste Segregation:

Designate a specific, compatible container for Tempo-d18 waste.

Do not mix Tempo-d18 waste with incompatible materials such as strong acids or strong

oxidizers.[2]

Keep this waste stream separate from other chemical wastes unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Container Selection and Labeling:

Choose a chemically resistant container (e.g., glass or polyethylene) with a secure, tight-

fitting lid.

The container must be in good condition, free of leaks or contamination on the outside.

Affix a completed hazardous waste label to the container before adding any waste. The

label must include:

The words "Hazardous Waste"

Full chemical name(s): "Tempo-d18 Waste" and list any solvents or other chemicals

present.

Associated hazards (e.g., Corrosive, Oxidizer, Toxic to Aquatic Life).[2][5]

The accumulation start date (the date the first drop of waste is added).

Waste Transfer and Collection:
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Perform all waste transfers inside a chemical fume hood.

For solid waste, carefully scoop or pour the material into the designated waste container to

minimize dust generation.

For liquid waste, use a funnel to pour the solution into the container, avoiding splashes.

Keep the waste container securely closed at all times, except when adding waste.

Storage Pending Disposal:

Store the sealed and labeled waste container in a designated satellite accumulation area

within or near the laboratory.

The storage area should be secure, well-ventilated, and away from heat sources or

incompatible chemicals.

Arranging for Final Disposal:

Once the container is full or the accumulation time limit is reached (per institutional and

local regulations), contact your institution's EHS or equivalent department to arrange for

pickup.

Follow all institutional procedures for waste pickup requests. Do not attempt to transport

the waste off-site yourself.

Decontamination of Empty Containers:

An empty container that held Tempo-d18 must still be treated as hazardous waste.

To decontaminate the container for reuse or disposal as non-hazardous waste, rinse it

three times with a suitable solvent (e.g., ethanol or acetone).

Collect all rinsate from the decontamination process and manage it as Tempo-d18
hazardous waste.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps and decision points in the Tempo-d18
disposal process.

Start: Tempo-d18 Waste Generated

1. Characterize Waste
(Solid, Solution, Mixture)

2. Obtain & Pre-Label
Appropriate Waste Container

3. Transfer Waste
to Labeled Container

Wear Full PPE
(Gloves, Goggles, Lab Coat)Work in Fume Hood 4. Store Securely in

Satellite Accumulation Area

Container Full or
Time Limit Reached?

No

5. Contact EHS for
Waste Pickup

Yes

6. Decontaminate Empty
Original Container (Triple Rinse)

End: Waste Disposed per
Regulations

Collect Rinsate as
Hazardous Waste

Add to Waste
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Tempo-d18 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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